Cas no 1207055-65-9 (1-cyclohexyl-3-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea)

• Product Name: 1-cyclohexyl-3-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea
• CAS No: 1207055-65-9
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 6360148
• PubChem ID: 45504806
• Update Time: 2025-06-03

1-cyclohexyl-3-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea
• 1-cyclohexyl-3-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]urea
• VU0523186-1
• 1-cyclohexyl-3-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)urea
• F5834-2933
• 1207055-65-9
• AKOS024521651
• 1-cyclohexyl-3-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]urea

• Inchi： 1S/C21H25N3O3/c25-20(19-7-4-12-27-19)24-11-10-15-8-9-18(13-16(15)14-24)23-21(26)22-17-5-2-1-3-6-17/h4,7-9,12-13,17H,1-3,5-6,10-11,14H2,(H2,22,23,26)
• InChI Key： MOUDRKREUSXYJA-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC2CCN(C(C3=CC=CO3)=O)CC=2C=1)NC1CCCCC1

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-cyclohexyl-3-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylurea

Compound CAS No. 1207055-65-9: 1-Cyclohexyl-3-[2-(Furan-2-carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl]Urea

The compound with CAS No. 1207055-65-9, known as 1-Cyclohexyl-3-[2-(Furan-2-carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl]Urea, is a complex organic molecule with a unique structure that combines a cyclohexyl group, a tetrahydroisoquinoline moiety, and a urea functional group. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its potential applications in drug discovery and development.

The molecular structure of 1-Cyclohexyl-3-[2-(Furan-2-carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl]Urea is characterized by a tetrahydroisoquinoline ring system, which is a partially saturated isoquinoline derivative. The isoquinoline core is further substituted at the 7-position with a urea group that is connected to a cyclohexyl moiety. Additionally, the furan ring is attached via its 2-carbonyl group to the isoquinoline system. This combination of structural elements creates a molecule with significant stereochemical complexity and potential for bioactivity.

Recent studies have explored the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Research has shown that the tetrahydroisoquinoline moiety plays a critical role in interacting with specific protein targets, making this compound a promising candidate for drug design targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 1-Cyclohexyl-3-[2-(Furan-2-carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl]Urea involves multi-step organic reactions that require precise control over stereochemistry and functional group compatibility. Key steps include the formation of the tetrahydroisoquinoline ring through cyclization reactions and the subsequent introduction of the urea and furan substituents. These synthetic strategies have been optimized in recent years to improve yield and purity.

In terms of pharmacokinetic properties, this compound exhibits favorable absorption and stability profiles in preclinical models. Its ability to cross biological membranes suggests potential for systemic delivery in therapeutic applications. Furthermore, studies on its metabolism have revealed that it undergoes selective enzymatic degradation, which may influence its half-life and bioavailability.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound with target proteins. Molecular docking studies have identified key residues within protein binding pockets that are critical for interaction specificity. These insights are being leveraged to design analogs with enhanced potency and selectivity.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored environmentally friendly reaction conditions and catalysts to reduce waste and improve sustainability in its production process.

In conclusion, 1-Cyclohexyl-3-[2-(Furan-2-carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl]Urea (CAS No. 1207055-65) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure and promising biological properties make it an area of active research interest across academic and industrial settings.